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Compound of Interest

Compound Name: CB30900

Cat. No.: B1668665 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and guidelines for the preparation of

CB30900 stock solutions using dimethyl sulfoxide (DMSO). Adherence to these protocols is

crucial for ensuring the accuracy and reproducibility of experimental results.

Introduction to CB30900
CB30900 is a potent inhibitor of thymidylate synthase, a critical enzyme in the de novo

synthesis of 2'-deoxythymidine monophosphate (dTMP), an essential precursor for DNA

synthesis. By inhibiting this enzyme, CB30900 disrupts DNA replication and repair, leading to

cell cycle arrest and apoptosis in rapidly dividing cells. Its mechanism of action makes it a

compound of significant interest in cancer research.
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Figure 1: Mechanism of Action of CB30900
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Caption: Mechanism of Action of CB30900.

Properties of DMSO as a Solvent
Dimethyl sulfoxide (DMSO) is a highly polar aprotic solvent widely used for preparing stock

solutions of non-polar compounds for in vitro and in vivo studies. Its ability to dissolve a wide

range of substances and its miscibility with water make it an excellent choice for this purpose.
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Table 1: Physical and Chemical Properties of DMSO
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Property Value

Molecular Formula C₂H₆OS

Molecular Weight 78.13 g/mol

Appearance Clear, colorless liquid

Density 1.100 g/mL at 25°C

Melting Point 18.5 °C (65.3 °F)

Boiling Point 189 °C (372 °F)

Solubility in Water Miscible

Solubility and Stock Solution Concentration of
CB30900 in DMSO
While a specific, numerically defined solubility limit for CB30900 in DMSO is not readily

available in the public domain, preclinical studies have successfully utilized CB30900 in animal

models, suggesting sufficient solubility for experimental purposes. Based on in vivo studies

where doses of up to 100 mg/kg were administered to mice, a working stock solution

concentration can be estimated.

Table 2: Recommended CB30900 Stock Solution Concentrations in DMSO

Application
Recommended
Concentration

Notes

In Vitro Cell-Based Assays 10 mM - 50 mM

Higher concentrations may be

possible but should be tested

for solubility.

In Vivo Studies (from stock) 10 mg/mL - 50 mg/mL

This concentration allows for

dilution into a final dosing

vehicle.
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Preparation of a 10 mM CB30900 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of CB30900 in DMSO, a

common starting concentration for in vitro experiments.

Materials:

CB30900 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Determine the required mass of CB30900:

The molecular weight of CB30900 is required for this calculation. Please refer to the

manufacturer's certificate of analysis for the exact molecular weight. Assuming a molecular

weight of approximately 450 g/mol for calculation purposes.

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 450 g/mol * (1000 mg / 1 g) = 4.5 mg

Weighing CB30900:

Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

Carefully weigh 4.5 mg of CB30900 powder into the tared tube.

Dissolving in DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the CB30900
powder.
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Cap the tube securely.

Solubilization:

Vortex the tube for 1-2 minutes until the CB30900 is completely dissolved. Gentle warming

in a 37°C water bath can aid dissolution if necessary.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C for long-term storage.

Workflow for Stock Solution Preparation and Use
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Figure 2: Workflow for CB30900 Stock Solution
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Caption: Workflow for CB30900 Stock Solution.
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Application Notes and Best Practices
DMSO Quality: Always use high-purity, anhydrous DMSO to prevent degradation of the

compound.

Hygroscopic Nature of DMSO: DMSO is hygroscopic and will readily absorb moisture from

the air. This can affect the solubility and stability of the compound. Keep the DMSO container

tightly sealed and use fresh aliquots for preparing stock solutions.

Final DMSO Concentration in Assays: The final concentration of DMSO in cell culture media

should typically be kept below 0.5% (v/v) to avoid solvent-induced cytotoxicity. However, the

tolerance of different cell lines to DMSO can vary, and it is recommended to perform a

vehicle control experiment to determine the maximum tolerated concentration.

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles of the stock solution, as this can

lead to degradation of the compound. Aliquoting into single-use volumes is highly

recommended.

Stability: The stability of CB30900 in DMSO at -20°C or -80°C should be sufficient for several

months. However, for long-term studies, it is advisable to periodically check the integrity of

the compound.

Safety Precautions
Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses, when handling CB30900 and DMSO.

Handle CB30900 powder in a chemical fume hood to avoid inhalation.

DMSO can facilitate the absorption of other chemicals through the skin. Exercise caution

when handling DMSO solutions.

Consult the Safety Data Sheet (SDS) for both CB30900 and DMSO for detailed safety

information.

By following these application notes and protocols, researchers can confidently prepare and

utilize CB30900 stock solutions in DMSO for their scientific investigations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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